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Chemical Identity of Benzyl Tellurocyanate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl tellurocyanate

Cat. No.: B15452305

Benzyl tellurocyanate is an organotellurium compound. Its chemical structure consists of a
benzyl group attached to a tellurocyanate functional group.

e Chemical Formula: CsH7NTe[1]

o |[UPAC Name: benzyl tellurocyanate|[1]
e CAS Number: 62404-99-3[1]

« SMILES: C1=CC=C(C=C1)C[Te]C#N[1]

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The table below summarizes the atomic weights of the elements in benzyl tellurocyanate and
its overall molecular weight.
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Standard Atomic Total Contribution (
Element (Symbol) Count .
Weight ( g/mol ) g/mol )
Carbon (C) 8 12.011[2][3][4] 96.088
Hydrogen (H) 7 1.008[4][5] 7.056
Nitrogen (N) 1 14.007[3][4][6][7] 14.007
Tellurium (Te) 1 127.60[8][9][10][11] 127.60

Benzyl Tellurocyanate
(CsH7NTe)

244,751

The calculated molecular weight of benzyl tellurocyanate is approximately 244.75 g/mol . This
value is consistent with the molecular weight provided by PubChem, which is 244.7 g/mol .[1]

Experimental Protocols

The determination of the molecular weight of benzyl tellurocyanate is primarily based on the
calculation from its chemical formula, which is confirmed by techniques such as mass
spectrometry.

Protocol for Molecular Weight Calculation:

« ldentify the chemical formula: The chemical formula for benzyl tellurocyanate is CsH7NTe.

[1]

o Determine the atomic weights: Obtain the standard atomic weights for each element from the
periodic table:

[¢]

Carbon (C): 12.011 g/mol [2][3][4]

[¢]

Hydrogen (H): 1.008 g/mol [4][5]

o

Nitrogen (N): 14.007 g/mol [3][4][6][7]

o

Tellurium (Te): 127.60 g/mol [8][9][10][11]
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» Calculate the total mass for each element: Multiply the atomic weight of each element by the
number of atoms of that element in the molecule.

[e]

C:8*12.011 = 96.088 g/mol

o

H: 7 *1.008 = 7.056 g/mol

[¢]

N: 1*14.007 = 14.007 g/mol

o

Te: 1*127.60 = 127.60 g/mol

e Sum the masses: Add the total masses of all elements to determine the molecular weight of
the compound.

o Molecular Weight = 96.088 + 7.056 + 14.007 + 127.60 = 244.751 g/mol

Visualization of Molecular Weight Calculation

The following diagram illustrates the workflow for calculating the molecular weight of benzyl
tellurocyanate.
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Constituent Elements
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Caption: Workflow for calculating the molecular weight of benzyl tellurocyanate.
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Disclaimer: This document focuses solely on the molecular weight of benzyl tellurocyanate
based on available chemical data. Information regarding its biological activity, signaling
pathways, or specific experimental protocols in a drug development context is not available in
the provided search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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